N-[1-(4-cyanophenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-[1-(4-cyanophenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide
• InChI: InChI=1S/C17H18N4O/c18-10-13-2-5-15(6-3-13)17(8-1-9-17)21-16(22)7-4-14-11-19-20-12-14/h2-3,5-6,11-12H,1,4,7-9H2,(H,19,20)(H,21,22)
• InChI Key: XNIPGLSPJOQFBY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=CC=C(C=C2)C#N)NC(=O)CCC3=CNN=C3
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol

Description

N-[1-(4-cyanophenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide is a synthetic organic compound with potential applications in various fields, including medicinal chemistry and materials science. This compound features a cyclobutyl ring, a cyanophenyl group, and a pyrazolyl moiety, making it a unique structure with interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(4-cyanophenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide typically involves multiple steps, starting from commercially available precursors. One common route includes the following steps:

Formation of the Cyclobutyl Ring: The cyclobutyl ring can be synthesized through a [2+2] cycloaddition reaction involving an alkene and a carbene precursor.

Introduction of the Cyanophenyl Group: The cyanophenyl group can be introduced via a nucleophilic aromatic substitution reaction using a suitable cyanide source.

Attachment of the Pyrazolyl Moiety: The pyrazolyl group can be attached through a condensation reaction between a hydrazine derivative and a β-keto ester.

Industrial Production Methods

Industrial production of N-[1-(4-cyanophenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-[1-(4-cyanophenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert the compound into alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

N-[1-(4-cyanophenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism by which N-[1-(4-cyanophenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide exerts its effects depends on its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes or receptors, leading to therapeutic effects. The compound’s unique structure allows it to interact with multiple pathways, making it a versatile molecule for various applications.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(4-fluorophenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide
• N-[1-(4-chlorophenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide
• N-[1-(4-methylphenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide

Uniqueness

N-[1-(4-cyanophenyl)cyclobutyl]-3-(1H-pyrazol-4-yl)propanamide stands out due to the presence of the cyanophenyl group, which imparts unique electronic properties and reactivity. This makes it particularly useful in applications requiring specific electronic interactions or stability under various conditions.